Cas no 1806284-85-4 (2-(Hydroxymethyl)benzo[d]oxazole-4-acetic acid)

• Product Name: 2-(Hydroxymethyl)benzo[d]oxazole-4-acetic acid
• CAS No: 1806284-85-4
• MF: C₁₀H₉NO₄
• MW: 207.182762861252
• CID: 4819439
• Update Time: 2025-10-31

2-(Hydroxymethyl)benzo[d]oxazole-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Hydroxymethyl)benzo[d]oxazole-4-acetic acid

• Inchi： 1S/C10H9NO4/c12-5-8-11-10-6(4-9(13)14)2-1-3-7(10)15-8/h1-3,12H,4-5H2,(H,13,14)
• InChI Key： ZXZCHUDWHNWYHU-UHFFFAOYSA-N
• SMILES： O1C(CO)=NC2=C1C=CC=C2CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 246
• XLogP3: 0.4
• Topological Polar Surface Area: 83.6

Additional information on 2-(Hydroxymethyl)benzo[d]oxazole-4-acetic acid

2-(Hydroxymethyl)benzo[d]oxazole-4-acetic Acid: A Comprehensive Overview

2-(Hydroxymethyl)benzo[d]oxazole-4-acetic acid, also known by its CAS number 1806284-85-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a benzo[d]oxazole ring system with a hydroxymethyl group and an acetic acid moiety. The benzo[d]oxazole ring, a heterocyclic aromatic compound, is known for its stability and versatility in chemical reactions, making it a valuable component in various synthetic processes.

The acetic acid group attached to the benzo[d]oxazole ring introduces additional functional diversity to the molecule. This combination allows for a wide range of applications, particularly in the development of bioactive compounds. Recent studies have highlighted the potential of 2-(Hydroxymethyl)benzo[d]oxazole-4-acetic acid as a precursor for the synthesis of novel drugs targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases.

One of the most promising aspects of this compound is its ability to undergo further chemical modifications. Researchers have demonstrated that the hydroxymethyl group can be easily substituted with other functional groups, enabling the creation of derivatives with enhanced biological activity. For instance, substitution with electron-withdrawing groups has been shown to improve the compound's solubility and bioavailability, which are critical factors in drug design.

In addition to its synthetic applications, 2-(Hydroxymethyl)benzo[d]oxazole-4-acetic acid has also been studied for its potential as a building block in materials science. The molecule's aromaticity and heterocyclic nature make it suitable for use in constructing advanced materials such as organic semiconductors and sensors. Recent advancements in this area have leveraged the compound's electronic properties to develop high-performance devices with applications in electronics and optoelectronics.

The synthesis of 2-(Hydroxymethyl)benzo[d]oxazole-4-acetic acid typically involves multi-step organic reactions. One common approach involves the condensation of o-aminophenol with aldehyde derivatives, followed by cyclization to form the benzo[d]oxazole ring. Subsequent functionalization steps allow for the introduction of the hydroxymethyl and acetic acid groups. This process requires precise control over reaction conditions to ensure high yields and purity.

The compound's stability under various chemical and physical conditions has been extensively studied. Research indicates that 2-(Hydroxymethyl)benzo[d]oxazole-4-acetic acid exhibits excellent thermal stability and resistance to oxidation, making it suitable for use in demanding environments. These properties further enhance its utility in both laboratory settings and industrial applications.

In terms of biological activity, recent studies have focused on evaluating the compound's potential as an anti-inflammatory agent. Initial assays have shown promising results, with the molecule demonstrating significant inhibitory effects on pro-inflammatory cytokines. These findings suggest that 2-(Hydroxymethyl)benzo[d]oxazole-4-acetic acid could serve as a lead compound for developing new anti-inflammatory drugs with improved efficacy and reduced side effects.

The integration of computational chemistry techniques has also played a pivotal role in understanding the molecular properties of this compound. Advanced molecular modeling tools have provided insights into its electronic structure, reactivity, and interactions with biological targets. These computational studies have guided experimental efforts, leading to more efficient synthesis routes and optimized derivatives.

In conclusion, 2-(Hydroxymethyl)benzo[d]oxazole-4-acetic acid, CAS number 1806284-85-4, is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic and computational methods, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future innovations is expected to grow significantly.